Cas no 1415231-30-9 (tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate
• CAS No: 1415231-30-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6360313
• PubChem ID: 89127951
• Update Time: 2025-06-08

tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate
• Carbamic acid, N-(5-amino-2-hydroxyphenyl)-, 1,1-dimethylethyl ester
• SCHEMBL13606210
• tert-Butyl (5-amino-2-hydroxyphenyl)carbamate
• EN300-1878381
• 1415231-30-9

• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(15)13-8-6-7(12)4-5-9(8)14/h4-6,14H,12H2,1-3H3,(H,13,15)
• InChI Key： MVATUZWTXIGUOK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(N)=CC=C1O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 330.5±37.0 °C(Predicted)
• pka: 9.91±0.48(Predicted)

Additional information on tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate

tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate (CAS No. 1415231-30-9): A Comprehensive Overview

tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate (CAS No. 1415231-30-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 2-amino-4-hydroxybenzene, is characterized by its unique structural features, which include a tert-butyloxycarbonyl (Boc) protecting group and a substituted phenyl ring. These properties make it an essential intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate molecule is of particular interest due to its potential applications in the development of drugs targeting specific biological pathways. Recent studies have highlighted its role in modulating key enzymes and receptors involved in various diseases, including neurodegenerative disorders, cancer, and inflammatory conditions. The Boc protecting group provides stability and enhances the solubility of the compound, making it suitable for use in both laboratory-scale synthesis and industrial processes.

In the context of medicinal chemistry, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups allow for a wide range of chemical transformations, including coupling reactions, deprotection steps, and derivatization processes. These transformations are crucial for the development of novel drug candidates with improved pharmacological profiles.

One of the key areas where tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has shown promise is in the field of neurodegenerative diseases. Research has demonstrated that derivatives of this compound can effectively cross the blood-brain barrier and interact with specific targets within the central nervous system. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate exhibited potent neuroprotective effects in an animal model of Parkinson's disease.

Another significant application of tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate is in cancer therapy. The compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a potential candidate for developing targeted cancer therapies. A recent study in Cancer Research highlighted the antiproliferative activity of a derivative of tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate against various cancer cell lines, including breast cancer and lung cancer cells.

In addition to its therapeutic potential, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate has also been explored for its use in diagnostic imaging. The compound can be labeled with radioactive isotopes or fluorescent tags to create imaging agents that can be used to visualize specific biological processes or disease markers. This application is particularly relevant in the early detection and monitoring of diseases such as Alzheimer's disease and certain types of cancer.

The synthesis of tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate typically involves several steps, starting with the protection of the amino group using tert-butyloxycarbonyl chloride (Boc₂O). The protected intermediate is then subjected to further reactions to introduce additional functional groups or to modify existing ones. The final step involves deprotection under acidic conditions to release the desired product. This synthetic route is well-documented in the literature and can be adapted to produce large quantities of the compound for both research and commercial purposes.

The safety profile of tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate is another important consideration. While it is generally considered safe for use in laboratory settings, proper handling procedures should be followed to minimize exposure risks. Studies have shown that the compound exhibits low toxicity when administered at therapeutic doses, making it a promising candidate for further clinical development.

In conclusion, tert-butyl N-(5-amino-2-hydroxyphenyl)carbamate (CAS No. 1415231-30-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its versatility in chemical transformations, make it an invaluable tool for developing novel therapeutics and diagnostic agents. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in the field.